
P053 solubility and preparation for assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: P053

Cat. No.: B15612952 Get Quote

Application Notes and Protocols: P053
For Researchers, Scientists, and Drug Development Professionals

Introduction
P053 is a potent and selective inhibitor of ceramide synthase 1 (CerS1), a key enzyme in

sphingolipid metabolism.[1] These application notes provide detailed protocols for the

solubilization of P053 and its preparation for various in vitro and in vivo assays, facilitating

research into the role of CerS1 in metabolic diseases and other pathological conditions.
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Property Value

Formal Name
(βS)-β-amino-4-[(3,4-dichlorophenyl)methoxy]-

β-methyl-benzenebutanol

CAS Number 2748196-63-4

Molecular Formula C₁₈H₂₁Cl₂NO₂

Formula Weight 354.3 g/mol

Purity ≥95%

Formulation A crystalline solid

λmax 225 nm

Solubility of P053
Solvent Solubility

DMF 30 mg/mL[1]

DMSO 30 mg/mL[1]

Ethanol 30 mg/mL[1]

In Vitro Activity of P053
Target IC₅₀ Value

Human CerS1 0.54 µM[1]

Mouse CerS1 0.46 µM[1]

CerS2 28.6 µM[1]

CerS4 17.2 µM[1]

CerS5 7.2 µM[1]

CerS6 11.4 µM[1]
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Experimental Protocols
Protocol 1: Preparation of P053 Stock Solution
This protocol describes the preparation of a high-concentration stock solution of P053, which

can be further diluted for various assays.

Materials:

P053 crystalline solid

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the P053 vial to room temperature before opening to prevent moisture

condensation.

Aseptically weigh the desired amount of P053 powder.

Add the appropriate volume of DMSO to achieve a 30 mg/mL stock solution. For example, to

prepare 1 mL of stock solution, add 1 mL of DMSO to 30 mg of P053.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (37°C) may be applied if necessary to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution aliquots at -20°C for long-term storage.

Protocol 2: Preparation of P053 for Cell-Based Assays
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This protocol outlines the dilution of the P053 stock solution for use in cell culture experiments.

Materials:

P053 stock solution (30 mg/mL in DMSO)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile dilution tubes

Procedure:

Thaw a single-use aliquot of the P053 stock solution at room temperature.

Perform a serial dilution of the stock solution in cell culture medium to achieve the desired

final concentrations. It is recommended to prepare intermediate dilutions to ensure accuracy.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control wells

receive the same final concentration of DMSO as the experimental wells.

For example, to treat HEK293 cells with P053 at concentrations ranging from 30 to 300 nM,

a multi-step dilution is recommended.[1]

Add the diluted P053 to the cell cultures and incubate for the desired period.

Protocol 3: In Vivo Formulation of P053
This protocol provides a general guideline for preparing P053 for administration in animal

models. The specific formulation may need to be optimized based on the animal model and

route of administration.

Materials:

P053 crystalline solid

Suitable vehicle (e.g., a mixture of PEG400, Solutol HS 15, and saline). Note: The optimal

vehicle should be determined empirically.
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Sterile vials

Homogenizer or sonicator

Procedure:

Weigh the required amount of P053 for the desired dose. A study in a mouse model of high-

fat diet-induced obesity used a dose of 5 mg/kg.[1]

Prepare the vehicle solution. The composition of the vehicle will depend on the required

solubility and route of administration.

Add the P053 powder to the vehicle.

Mix thoroughly using a vortex mixer. For suspensions, use a homogenizer or sonicator to

ensure a uniform particle size.

Administer the formulation to the animals immediately after preparation.
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Caption: P053 inhibits CerS1, blocking C18 ceramide synthesis.
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Caption: Workflow for preparing P053 and use in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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